Cas no 1226808-58-7 (4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene)

• Product Name: 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene
• CAS No: 1226808-58-7
• MF: C₁₄H₁₉BrN₂O₂
• MW: 327.216862916946
• MDL: MFCD16295048
• CID: 1025104
• PubChem ID: 53216212
• Update Time: 2025-06-26

4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene Chemical and Physical Properties

Names and Identifiers

• Isopropyl 4-(4-bromophenyl)piperazine-1-carboxylate
• 4-(4-ISOPROPOXYCARBONYL)PIPERAZINO-1-BROMOBENZENE
• CS-0212517
• MFCD16295048
• propan-2-yl 4-(4-bromophenyl)piperazine-1-carboxylate
• 1226808-58-7
• BZB80858
• AKOS015999221
• 1-Piperazinecarboxylic acid, 4-(4-bromophenyl)-, 1-methylethyl ester
• BS-21292
• DTXSID50681469
• 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene

• MDL： MFCD16295048
• Inchi： 1S/C14H19BrN2O2/c1-11(2)19-14(18)17-9-7-16(8-10-17)13-5-3-12(15)4-6-13/h3-6,11H,7-10H2,1-2H3
• InChI Key： QKFAJBOLDVLGRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1CCN(C(=O)OC(C)C)CC1

Computed Properties

• Exact Mass: 326.06299g/mol
• Monoisotopic Mass: 326.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.8Ų

Additional information on 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene

Introduction to 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene (CAS No. 1226808-58-7)

4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene, with the CAS number 1226808-58-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated benzene ring and a piperazine moiety functionalized with an isopropoxycarbonyl group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene can be represented as follows: C₁₅H₂₀BrN₂O₂. The presence of the bromine atom on the benzene ring and the isopropoxycarbonyl group on the piperazine ring provides this compound with a combination of aromatic and aliphatic functionalities, making it a valuable starting material for synthetic transformations and derivatization processes.

In recent years, 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. One notable application is in the development of central nervous system (CNS) drugs, where the piperazine moiety is known to enhance blood-brain barrier permeability and improve pharmacokinetic properties. The brominated benzene ring, on the other hand, can be utilized for further functionalization to introduce additional pharmacophores or to optimize drug-receptor interactions.

The synthesis of 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene typically involves multi-step reactions, starting from readily available starting materials such as 4-bromobenzoic acid and piperazine. The key steps include the formation of the isopropoxycarbonyl ester and subsequent coupling reactions to introduce the piperazine moiety. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity, making this compound more accessible for large-scale production.

The biological activity of 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene has been evaluated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent activity against specific receptors and enzymes, making it a promising lead for drug discovery. For instance, it has been reported to have selective affinity for serotonin receptors, which are implicated in mood disorders such as depression and anxiety. Additionally, its ability to modulate GABA receptors suggests potential applications in treating neurological disorders like epilepsy.

In the context of drug development, 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can identify key functional groups that contribute to its biological activity and optimize its pharmacological profile. This approach has led to the discovery of several analogs with improved potency and selectivity, paving the way for their advancement into preclinical and clinical trials.

The safety profile of 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene has also been extensively evaluated. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development as a pharmaceutical agent. However, like any new chemical entity, it is crucial to conduct comprehensive safety assessments to ensure its long-term safety and efficacy.

In conclusion, 4-(4-Isopropoxycarbonyl)piperazino-1-bromobenzene (CAS No. 1226808-58-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.